Cas no 1443980-33-3 (N-(8-methyl-1,2,3,4-tetrahydroquinolin-5-yl)acetamide)

• Product Name: N-(8-methyl-1,2,3,4-tetrahydroquinolin-5-yl)acetamide
• CAS No: 1443980-33-3
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 4600079
• PubChem ID: 71757930
• Update Time: 2025-10-30

N-(8-methyl-1,2,3,4-tetrahydroquinolin-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(8-methyl-1,2,3,4-tetrahydroquinolin-5-yl)acetamide

• Inchi： 1S/C12H16N2O/c1-8-5-6-11(14-9(2)15)10-4-3-7-13-12(8)10/h5-6,13H,3-4,7H2,1-2H3,(H,14,15)
• InChI Key： RYRDUZSMONMBBE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C2=C1CCCN2)(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-(8-methyl-1,2,3,4-tetrahydroquinolin-5-yl)acetamide

Comprehensive Overview of N-(8-methyl-1,2,3,4-tetrahydroquinolin-5-yl)acetamide (CAS No. 1443980-33-3)

N-(8-methyl-1,2,3,4-tetrahydroquinolin-5-yl)acetamide, with the CAS number 1443980-33-3, is a specialized organic compound that has garnered significant interest in pharmaceutical and biochemical research. This compound belongs to the class of tetrahydroquinoline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The acetamide moiety in its structure enhances its solubility and bioavailability, making it a promising candidate for drug development.

In recent years, the demand for tetrahydroquinoline-based compounds has surged due to their relevance in targeting neurological and inflammatory pathways. Researchers have focused on N-(8-methyl-1,2,3,4-tetrahydroquinolin-5-yl)acetamide for its potential role in modulating specific enzymes and receptors. Its unique structural features, including the methyl group at the 8-position, contribute to its stability and interaction with biological targets. This compound is often discussed in the context of drug discovery and medicinal chemistry, where precision in molecular design is critical.

The synthesis of CAS No. 1443980-33-3 involves multi-step organic reactions, including acylation and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given its potential applications, this compound is frequently referenced in patent literature and academic journals, particularly in studies exploring novel small-molecule therapeutics.

One of the trending topics in the scientific community is the exploration of neuroprotective agents, and N-(8-methyl-1,2,3,4-tetrahydroquinolin-5-yl)acetamide has been investigated for its possible effects on neurodegenerative conditions. Its mechanism of action may involve the inhibition of oxidative stress pathways, a key factor in diseases like Alzheimer's and Parkinson's. This aligns with the growing public interest in brain health and cognitive longevity, making the compound a subject of both scientific and societal relevance.

From an industrial perspective, CAS 1443980-33-3 is often procured by research laboratories and pharmaceutical companies engaged in high-throughput screening and lead optimization. Its commercial availability is supported by specialized chemical suppliers who ensure compliance with Good Manufacturing Practices (GMP). The compound's stability under standard storage conditions further enhances its utility in long-term studies.

In the realm of personalized medicine, N-(8-methyl-1,2,3,4-tetrahydroquinolin-5-yl)acetamide represents a step toward tailored therapeutic solutions. Its molecular framework allows for derivatization, enabling researchers to fine-tune its properties for specific applications. This adaptability is crucial in addressing the challenges of drug resistance and side effect minimization, which are hot topics in modern pharmacology.

Environmental and safety considerations are also paramount when working with tetrahydroquinoline derivatives. While CAS 1443980-33-3 is not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. This aligns with the broader industry shift toward green chemistry and sustainable practices, which resonate with environmentally conscious stakeholders.

In summary, N-(8-methyl-1,2,3,4-tetrahydroquinolin-5-yl)acetamide (CAS No. 1443980-33-3) is a compound of significant scientific and commercial value. Its applications span drug development, neurological research, and molecular design, reflecting the interdisciplinary nature of modern chemistry. As research progresses, this compound is likely to remain a focal point in the quest for innovative and effective therapeutic agents.